N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine

• IUPAC Name: N-[(4-bromophenyl)methyl]-1-(4-fluorophenyl)methanamine
• InChI: InChI=1S/C14H13BrFN/c15-13-5-1-11(2-6-13)9-17-10-12-3-7-14(16)8-4-12/h1-8,17H,9-10H2
• InChI Key: GAVZNUSBNNCFFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC2=CC=C(C=C2)Br)F
• Molecular Formula: C14H13BrFN
• Molecular Weight: 294.16 g/mol

Description

N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine, also known as BBFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a member of the phenethylamine family and has been shown to possess interesting pharmacological properties, making it a promising candidate for further research.

Mechanism Of Action

The exact mechanism of action of N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. This receptor is known to be involved in the regulation of various physiological processes, including neurotransmission, vascular tone, and immune function. By binding to this receptor, N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine may modulate these processes and produce a range of effects.

Biochemical And Physiological Effects

N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine has been shown to produce a range of biochemical and physiological effects in animal models. These effects include changes in behavior, alterations in neurotransmitter levels, and changes in cardiovascular function. However, further research is needed to fully understand the extent and nature of these effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine is its relatively simple synthesis, which makes it readily available for use in laboratory experiments. Additionally, its high selectivity for the 5-HT2A receptor makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine is its relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine. One area of interest is the development of more potent analogs that could be used as therapeutic agents for various conditions. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine and its mechanism of action. Finally, N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine could be used as a tool for studying the role of the 5-HT2A receptor in various disease states, including psychiatric disorders and cardiovascular disease.
Conclusion:
In conclusion, N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine is a promising compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. Its selectivity for the 5-HT2A receptor makes it a useful tool for studying the role of this receptor in various physiological processes. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine involves a multi-step process that begins with the reaction of 4-bromobenzyl chloride with potassium phthalimide to form the corresponding phthalimide intermediate. This intermediate is then reacted with 4-fluorobenzylamine to yield the final product, N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine. The synthesis of N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine has been the subject of several scientific studies, with researchers investigating its potential applications in drug discovery and development. One of the primary areas of interest is its role as a potential ligand for various receptors in the central nervous system. N-(4-bromobenzyl)-N-(4-fluorobenzyl)amine has been shown to bind selectively to the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.